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Technical Guide to the pH of Diversol Bx
Solutions

This technical guide provides an in-depth analysis of the pH levels of various Diversol Bx
disinfectant solutions. The information is intended for researchers, scientists, and professionals
in environments where sanitation and disinfection are critical. This document outlines the
chemical properties, specifically the pH, of different Diversol Bx formulations and discusses
the implications of these levels on their application and efficacy.

Executive Summary

Diversol Bx is a brand name for a line of powdered cleaning and sanitizing agents. The pH of
a Diversol Bx solution is a critical parameter that influences its cleaning and disinfecting
properties, as well as its compatibility with different materials. The active ingredients and
overall formulation vary between different products under the Diversol brand, leading to
significant differences in the pH of their use-solutions. This guide details the pH levels of two
distinct products: Suma® Diversol® BX/A and Deosan Diversol BX II.
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Quantitative Data on pH Levels

The pH of a solution is a measure of its acidity or alkalinity. For cleaning and disinfection, the
pH level can affect the efficacy of the active ingredients and the removal of different types of
soil. The following table summarizes the reported pH values for different Diversol Bx product
solutions.

Product Name Concentration pH Level Reference Method

Suma® Diversol®

Use Dilution 12.0[1] Not Specified
BX/A

Deosan Diversol BX Il 1% Solution = 8[2] ISO 4316[2]

Implications of pH Levels

The significant difference in pH between Suma® Diversol® BX/A and Deosan Diversol BX II
has direct implications for their respective applications.

e Suma® Diversol® BX/A (pH 12.0): A pH of 12.0 indicates a highly alkaline solution[1].
Alkaline cleaners are very effective at breaking down and removing fats, oils, and proteins.
This makes Suma® Diversol® BX/A well-suited for heavy-duty cleaning and sanitizing in
food processing environments, such as cleaning storage tanks, vats, and other equipment
where organic soils accumulate[1][3]. The high alkalinity also contributes to the sanitizing
properties of the solution. However, the strong alkaline nature requires careful handling and
the use of personal protective equipment, as it can be corrosive to skin and eyes[4][5]. It is
also important to consider material compatibility, as highly alkaline solutions can damage
certain materials like aluminum and other soft metals[6].

o Deosan Diversol BX Il (pH = 8): A pH of approximately 8 indicates a mildly alkaline or near-
neutral solution[2][7]. This formulation is described as a mild alkaline detergent[7]. While still
effective for cleaning, particularly for targeting fats and proteins in dairy environments, its
lower alkalinity makes it more user-friendly and less aggressive on surfaces[6][7]. It is
designed for manual cleaning of bulk milk tanks and other stainless steel surfaces[6][7]. The
milder nature of this solution may require more mechanical action (e.g., brushing) to achieve
the desired cleaning results compared to a highly alkaline cleaner.
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Experimental Protocols

The provided documentation for the pH of Deosan Diversol BX |l references the ISO 4316

standard[2]. This international standard specifies the method for measuring the pH of surface-

active agents and detergents.

Methodology for pH Measurement (Based on 1SO 4316):

Preparation of the Solution: A 1% solution of Deosan Diversol BX Il is prepared by
dissolving 1 gram of the powder in 99 milliliters of deionized or distilled water.

Calibration of the pH Meter: A pH meter equipped with a suitable electrode is calibrated
using standard buffer solutions of known pH values (typically at pH 4, 7, and 10).

Measurement: The calibrated electrode is immersed in the prepared 1% Deosan Diversol
BX Il solution.

Reading: The pH value is recorded once the reading on the pH meter stabilizes. The
temperature of the solution should also be recorded as pH can be temperature-dependent.

For Suma® Diversol® BX/A, the specific experimental protocol for determining the pH of the

"use dilution” is not detailed in the available documentation. The "use dilution" itself is specified

as 1:320, which corresponds to approximately 3 grams per liter of water for sanitizing or 6

grams per liter for cleaning[1].

Workflow for Preparation and Use of Diversol Bx
Solutions

The following diagram illustrates the general workflow for the preparation and application of

Diversol Bx solutions for cleaning and sanitizing surfaces.
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General workflow for the preparation and use of Diversol Bx solutions.
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Safety and Handling Precautions

Given the alkaline nature of Diversol Bx solutions, appropriate personal protective equipment
(PPE) should be worn during handling and application. This includes gloves and eye protection
to prevent skin and eye irritation or damage[4][5]. It is crucial to avoid mixing Diversol Bx with
acids or other cleaning chemicals, as this can release hazardous gases such as chlorine[4][6].
Always refer to the product's Safety Data Sheet (SDS) for detailed safety information[2][4][5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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